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Compound of Interest

Compound Name: A-1165442

Cat. No.: B10800525 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the pharmacological profile of A-1165442, a potent and

selective antagonist of the Transient Receptor Potential Vanilloid 1 (TRPV1) receptor. It details

its mechanism of action, its efficacy in preclinical models of pain, and the experimental

protocols used for its characterization, providing a comprehensive resource for researchers in

the field of nociception and pain drug development.

Core Compound Profile: A-1165442
A-1165442 is a small molecule that acts as a competitive antagonist at the TRPV1 receptor, an

ion channel known for its critical role in pain perception.[1] The activation of TRPV1 by noxious

stimuli such as heat, acid, and capsaicin leads to the transmission of pain signals.[2] By

blocking this receptor, A-1165442 effectively mitigates pain responses in various preclinical

models.

Quantitative Pharmacological Data
The following tables summarize the key quantitative data for A-1165442, showcasing its

potency, selectivity, and in vivo efficacy.

Table 1: In Vitro Potency of A-1165442
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Target Agonist Assay Type Parameter Value Species

TRPV1 Capsaicin Not Specified IC50 9 nM Human

TRPV1
Acid (pH not

specified)
Not Specified % Blockade 62% at 30 µM Not Specified

Table 2: In Vivo Efficacy of A-1165442 in Rat Models

Pain Model
Administration
Route

Parameter Value

Capsaicin-induced

Nocifensive Behaviors
Oral ED50 9.5 µmol/kg

Osteoarthritis Oral (single dose) ED50 35 µmol/kg

Table 3: Selectivity Profile of A-1165442

Target Result

TRPA1, TRPM8, TRPV2, TRPV3 >100-fold selectivity

P2X2/3, Cav2.2, Nav channels, KCNQ2/3 >100-fold selectivity

Broad panel of 74 other receptors, ion channels,

and enzymes (at 10 µM)
Minimal cross-reactivity

Signaling Pathways and Experimental Workflows
To visualize the mechanism of action and the evaluation process for A-1165442, the following

diagrams are provided.
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TRPV1 Signaling Pathway in Nociception
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TRPV1 Signaling Pathway in Nociception
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Preclinical Evaluation of a TRPV1 Antagonist
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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